Cas no 95339-74-5 (Benzeneethanesulfonamide, N-methyl-)

• Product Name: Benzeneethanesulfonamide, N-methyl-
• CAS No: 95339-74-5
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 751878
• PubChem ID: 11333106
• Update Time: 2025-06-12

Benzeneethanesulfonamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide, N-methyl-
• N-methyl-2-phenylethanesulfonamide
• DTXSID70462631
• EN300-680680
• n-Methyl-2-phenylethane-1-sulfonamide
• 95339-74-5
• SCHEMBL6793104
• CS-0351615

• Inchi： 1S/C9H13NO2S/c1-10-13(11,12)8-7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3
• InChI Key： SRESMQYZCCSHOY-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(NC)(=O)=O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.6Ų

Additional information on Benzeneethanesulfonamide, N-methyl-

Exploring the Properties and Applications of Benzeneethanesulfonamide, N-methyl- (CAS No. 95339-74-5)

Benzeneethanesulfonamide, N-methyl- (CAS No. 95339-74-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This sulfonamide derivative is characterized by its unique molecular structure, which combines a benzene ring with an ethanesulfonamide group, further modified by a methyl substitution. The compound's versatility and functional properties make it a valuable intermediate in synthetic chemistry and industrial applications.

One of the most frequently searched questions about Benzeneethanesulfonamide, N-methyl- revolves around its synthesis and reactivity. Researchers often inquire about the optimal conditions for its preparation, which typically involves the reaction of benzeneethanesulfonyl chloride with methylamine. The compound's stability under various pH conditions and its solubility in organic solvents are also topics of interest, particularly for those working in drug formulation and polymer science.

In recent years, the demand for Benzeneethanesulfonamide, N-methyl- has surged due to its potential role in green chemistry initiatives. As industries strive to reduce their environmental footprint, this compound has been explored as a catalyst or co-catalyst in sustainable chemical processes. Its ability to facilitate reactions under mild conditions aligns with the growing trend toward eco-friendly manufacturing practices.

Another hot topic related to Benzeneethanesulfonamide, N-methyl- is its application in the development of high-performance materials. For instance, it has been investigated as a monomer or additive in the production of thermally stable polymers and coatings. These materials are increasingly sought after in the automotive and aerospace industries, where durability and resistance to extreme conditions are paramount.

The pharmacological potential of Benzeneethanesulfonamide, N-methyl- is another area of active research. While not a drug itself, this compound serves as a key building block in the synthesis of bioactive molecules. Its sulfonamide moiety is a common feature in many antimicrobial and anti-inflammatory agents, making it a focal point for medicinal chemists. Questions about its metabolic pathways and toxicity profile are frequently addressed in scientific literature and online forums.

From an analytical perspective, Benzeneethanesulfonamide, N-methyl- presents interesting challenges and opportunities. Advanced techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize its purity and structural integrity. These methods are critical for ensuring the compound's suitability in high-stakes applications like pharmaceutical manufacturing.

In the context of supply chain dynamics, the availability and pricing of Benzeneethanesulfonamide, N-methyl- are subjects of frequent discussion. The compound's niche status means that production is often limited to specialized chemical suppliers, leading to fluctuations in market availability. This has prompted some manufacturers to explore in-house synthesis routes to ensure consistent supply.

Looking ahead, the future of Benzeneethanesulfonamide, N-methyl- appears promising, with ongoing research uncovering new applications and refining existing ones. Its role in emerging technologies, such as flexible electronics and energy storage systems, is particularly exciting. As the scientific community continues to push the boundaries of innovation, this compound is likely to remain a topic of keen interest and investigation.